![molecular formula C14H17N5O B7682223 N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide](/img/structure/B7682223.png)
N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide
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Overview
Description
N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide, also known as MTIP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTIP is a selective antagonist of the μ-opioid receptor, which is a protein that plays a crucial role in pain regulation and addiction.
Mechanism of Action
N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide selectively binds to the μ-opioid receptor and blocks its activation by endogenous opioids such as endorphins and exogenous opioids such as morphine. This results in a decrease in the analgesic and euphoric effects of opioids. This compound does not affect the function of other opioid receptors such as the δ-opioid receptor or the κ-opioid receptor.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to decrease the analgesic effects of opioids without affecting their respiratory depressant effects. This suggests that this compound could be used to develop safer pain medications that do not cause respiratory depression. This compound has also been shown to reduce the rewarding effects of opioids, which could be useful in the treatment of opioid addiction.
Advantages and Limitations for Lab Experiments
N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide has several advantages for lab experiments. It is a highly selective μ-opioid receptor antagonist, which makes it useful for studying the role of this receptor in pain regulation and addiction. This compound is also available in high purity and yield, making it suitable for use in biochemical and pharmacological assays. However, this compound has some limitations for lab experiments. It is relatively expensive and requires specialized equipment and expertise for its synthesis. In addition, it has a short half-life in vivo, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide. One area of interest is the development of non-addictive pain medications that do not cause respiratory depression. This compound has shown promise in this regard, and further research could lead to the development of new pain medications. Another area of interest is the use of this compound in the treatment of opioid addiction. This compound has been shown to reduce the rewarding effects of opioids, and further research could lead to the development of new addiction treatments. Finally, there is interest in studying the long-term effects of this compound on pain regulation and addiction, as well as its potential side effects.
Synthesis Methods
The synthesis of N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide involves a series of chemical reactions that require specialized equipment and expertise. The first step involves the preparation of 3-(1-methyl-1,2,4-triazol-3-yl)aniline, which is then reacted with pyrrolidine-1-carboxylic acid to form this compound. The synthesis of this compound has been optimized for high yield and purity, making it suitable for scientific research applications.
Scientific Research Applications
N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide has been extensively studied for its potential therapeutic applications in pain management and addiction treatment. As a selective μ-opioid receptor antagonist, this compound has been shown to block the effects of opioids such as morphine and fentanyl. This makes it a promising candidate for the development of non-addictive pain medications. This compound has also been shown to reduce the reinforcing effects of opioids, which could be useful in the treatment of opioid addiction.
properties
IUPAC Name |
N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O/c1-18-10-15-13(17-18)11-5-4-6-12(9-11)16-14(20)19-7-2-3-8-19/h4-6,9-10H,2-3,7-8H2,1H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROYVSKZZCZGKTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC(=N1)C2=CC(=CC=C2)NC(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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